Cas no 315210-96-9 (2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide)

2-(1H-1,2,3-Benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide is a synthetic organic compound featuring a benzotriazole core linked to a dibrominated salicylaldehyde hydrazone moiety. This structure confers unique photostability and chelating properties, making it valuable in applications requiring UV absorption and metal ion coordination. The presence of bromine atoms enhances its electron-withdrawing capacity, improving its efficacy as a stabilizer in polymer systems. The compound's hydrazide functionality allows for versatile reactivity, enabling potential use as a precursor in heterocyclic synthesis. Its extended conjugation system contributes to strong absorption in the UV range, suggesting utility in materials science for light-sensitive applications. The molecular design combines steric hindrance from the benzotriazole group with the electron-rich phenolic hydroxyl, creating a thermally stable architecture suitable for high-performance formulations.
2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide structure
315210-96-9 structure
Product Name:2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide
CAS No:315210-96-9
MF:C15H11Br2N5O2
MW:453.088140726089
CID:6600715
PubChem ID:135606507
Update Time:2025-07-02

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide
    • (E)-2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(3,5-dibromo-2-hydroxybenzylidene)acetohydrazide
    • 1H-Benzotriazole-1-acetic acid, 2-[(3,5-dibromo-2-hydroxyphenyl)methylene]hydrazide
    • (E)-2-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(3,5-dibromo-2-hydroxybenzylidene)acetohydrazide
    • 2-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-(3,5-dibromo-2-hydroxyphenyl)methylidene]acetohydrazide
    • AKOS024403120
    • 2-(1H-1,2,3-benzotriazol-1-yl)-N'-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylidene]acetohydrazide
    • 2-(benzotriazol-1-yl)-N-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]acetamide
    • F1106-0021
    • 315210-96-9
    • Inchi: 1S/C15H11Br2N5O2/c16-10-5-9(15(24)11(17)6-10)7-18-20-14(23)8-22-13-4-2-1-3-12(13)19-21-22/h1-7,24H,8H2,(H,20,23)
    • InChI Key: MLGVORSTGCSRKV-UHFFFAOYSA-N
    • SMILES: N1(CC(NN=CC2=CC(Br)=CC(Br)=C2O)=O)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 452.92590g/mol
  • Monoisotopic Mass: 450.92795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.90±0.1 g/cm3(Predicted)
  • pka: 6.35±0.50(Predicted)

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide Pricemore >>

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Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide

Comprehensive Analysis of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide (CAS No. 315210-96-9)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide (CAS No. 315210-96-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. Its unique structure, featuring a benzotriazole moiety and a dibromo-hydroxyphenyl group, makes it a subject of interest in fields such as materials science, pharmaceuticals, and chemical research. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. Researchers often inquire about the optimal conditions for synthesizing 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide. The synthesis typically involves the condensation of 1H-1,2,3-benzotriazole with a dibromo-hydroxyphenyl derivative under controlled conditions. The reaction yields a high-purity product, which can be further characterized using techniques like NMR, HPLC, and mass spectrometry.

Another hot topic is the applications of this compound. Due to its benzotriazole core, it exhibits excellent UV-absorbing properties, making it a candidate for use in photostabilizers and UV filters. Additionally, its hydrazide functionality opens doors for potential pharmaceutical applications, particularly in the development of antimicrobial and antioxidant agents. Recent studies have explored its efficacy in inhibiting oxidative stress, a trending area in health and wellness research.

The molecular structure of CAS No. 315210-96-9 is another point of interest. The presence of bromine atoms and a hydroxyl group enhances its reactivity, allowing for further functionalization. This versatility is particularly valuable in drug discovery and material science, where researchers are constantly seeking novel compounds with tailored properties. The compound’s ability to form stable complexes with metals is also under investigation, aligning with the growing demand for metal-organic frameworks (MOFs).

Environmental and safety considerations are also critical when discussing 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(1E)-(3,5-dibromo-2-hydroxyphenyl)methylideneacetohydrazide. While it is not classified as hazardous, proper handling and disposal protocols must be followed to minimize environmental impact. This aligns with the increasing focus on green chemistry and sustainable practices in the chemical industry.

In conclusion, CAS No. 315210-96-9 represents a fascinating area of research with broad implications. Its unique chemical structure and multifunctional properties make it a valuable compound for various applications. As scientific inquiry continues to evolve, this molecule is likely to play a pivotal role in advancing material innovation and therapeutic development.

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